Cas no 330942-85-3 (4-(2-Methylthiophenyl)benzoic acid)

• Product Name: 4-(2-Methylthiophenyl)benzoic acid
• CAS No: 330942-85-3
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD18312621
• CID: 2822400
• Update Time: 2023-08-07

4-(2-Methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 2'-(Methylthio)-1,1'-biphenyl-4-carboxylic acid
• 4-(2-Methylthiophenyl)benzoic acid

• MDL： MFCD18312621
• Inchi： 1S/C14H12O2S/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： MVPXKWATHOXIKF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6